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Compound of Interest

4-Bromo-3-
Compound Name: o
(hydroxymethyl)benzonitrile

CAS No.: 905710-66-9

Cat. No.: B1373430

L J

4-Bromo-3-(hydroxymethyl)benzonitrile, identified by the CAS Number 905710-66-9, is a
substituted benzonitrile derivative that has garnered significant interest in the pharmaceutical
industry.[1][2] Its unique trifunctional nature—featuring a nitrile group, a bromo substituent, and
a hydroxymethyl group—positions it as a highly versatile intermediate for the synthesis of
complex molecular architectures.

The strategic placement of these functional groups allows for sequential and site-selective
modifications, a critical attribute in the construction of active pharmaceutical ingredients (APIS).
The bromine atom serves as a handle for cross-coupling reactions, the hydroxymethyl group
offers a site for esterification or etherification, and the nitrile can act as a bioisostere for other
functional groups or be hydrolyzed to a carboxylic acid. This inherent reactivity profile makes it
an invaluable tool for medicinal chemists exploring novel therapeutic agents. For instance, it is
a known precursor in the synthesis of Crisaborole, a phosphodiesterase 4 (PDE4) inhibitor
used for the treatment of atopic dermatitis.[3]

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is foundational to
its effective use in synthesis and research.

Key Properties
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The fundamental properties of 4-bromo-3-(hydroxymethyl)benzonitrile are summarized
below. These data are crucial for reaction planning, purification, and analytical characterization.

Property Value Source(s)
CAS Number 905710-66-9 [11[2]
Molecular Formula CsHesBrNO [1][2]
Molecular Weight 212.04 g/mol [1114]
Appearance White to off-white solid [2]

Melting Point 131-133 °C [2]
SMILES N#CC1=CC=C(Br)C(C0O)=C1 [1]

Spectroscopic Characterization

Structural confirmation is paramount. The *H NMR spectrum provides unambiguous evidence
for the compound's identity.

e 1H NMR (300 MHz, DMSO-ds) & (ppm): 7.83 (d, J=2.0 Hz, 1H), 7.80 (s, J=8.2 Hz, 1H), 7.67
(dd, J=8.2, 2.0 Hz, 1H), 5.67 (t, J=5.6 Hz, 1H), 4.51 (d, J=5.9 Hz, 2H).[2]

e 1H NMR (400 MHz, CDCls) & (ppm): 7.86 (dt, J = 1.8, 0.9 Hz, 1H), 7.67 (d, J = 8.1 Hz, 1H),
7.45 (ddt, J = 8.2, 2.0, 0.7 Hz, 1H), 4.79 (s, 2H).[2]

Expert Interpretation: The distinct signals in the aromatic region confirm the 1,2,4-trisubstituted
benzene ring. The doublet at ~4.5-4.8 ppm corresponds to the benzylic protons of the
hydroxymethyl group, and the associated triplet (or broad singlet depending on the solvent)
around 5.7 ppm is the hydroxyl proton. The coupling constants are consistent with the assigned
structure.

Strategic Synthesis Pathways

The synthesis of 4-bromo-3-(hydroxymethyl)benzonitrile can be approached from different
precursors, with the choice often dictated by starting material availability, scalability, and
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desired purity. The most common and reliable methods involve the reduction of the
corresponding aldehyde or a two-step transformation from the methyl-substituted analog.

Pathway 2: Benzylic Bromination & Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 905710-66-9]|4-Bromo-3-(hydroxymethyl)benzonitrile| BLD Pharm [bldpharm.com]

2. 4-BROMO-3-HYDROXYMETHYL-BENZONITRILE synthesis - chemicalbook
[chemicalbook.com]

3. nbinno.com [nbinno.com]

4. 3-Bromo-4-(hydroxymethyl)benzonitrile | CBH6BrNO | CID 53424368 - PubChem
[pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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